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Compound of Interest

Compound Name: 6-Cyanohexanoic acid

Cat. No.: B1265822

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enzymatic synthesis of
6-aminohexanoic acid from 6-cyanohexanoic acid. This biocatalytic approach offers a
potentially greener and more specific alternative to traditional chemical synthesis routes.

Introduction

6-Aminohexanoic acid, a valuable monomer for the production of nylon-6 and an important
pharmaceutical intermediate, can be synthesized from 6-cyanohexanoic acid through the
enzymatic hydrolysis of the nitrile group. This reaction is catalyzed by a class of enzymes
known as nitrilases (EC 3.5.5.1). Nitrilases offer high selectivity and operate under mild
reaction conditions, minimizing the formation of byproducts and reducing the environmental
impact.[1][2][3][4] This document outlines the materials, methods, and data analysis for this
enzymatic conversion.

Reaction Principle

The enzymatic synthesis of 6-aminohexanoic acid from 6-cyanohexanoic acid proceeds via
the hydrolysis of the terminal nitrile group to a carboxylic acid, with the concomitant release of
ammonia. The amino group present at the 6-position of the substrate remains unaffected.

Reaction:
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6-Cyanohexanoic acid + 2 H20 ---(Nitrilase)--> 6-Aminohexanoic acid + NHs

Experimental Workflow

The overall experimental workflow for the enzymatic synthesis is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nitrilases in nitrile biocatalysis: recent progress and forthcoming research - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. Nitrilase enzymes and their role in plant—-microbe interactions - PMC
[pmc.ncbi.nlm.nih.gov]

o 3. Thieme E-Books & E-Journals [thieme-connect.de]

e 4. Current Status and Future of Nitrile Catalysis using Key Nitrilases Enzymes and their
Biotechnological Impact [openbiotechnologyjournal.com]

 To cite this document: BenchChem. [Application Notes and Protocols for the Enzymatic
Synthesis of 6-Aminohexanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265822#enzymatic-synthesis-of-6-aminohexanoic-
acid-from-6-cyanohexanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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